Acenaphthylene Acenaphthylene Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Acenaphthylene is a natural product found in Arctostaphylos uva-ursi, Tuber borchii, and Artemisia capillaris with data available.
Acenaphthylene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
Brand Name: Vulcanchem
CAS No.: 208-96-8
VCID: VC21182934
InChI: InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
SMILES: C1=CC2=C3C(=C1)C=CC3=CC=C2
Molecular Formula: C12H8
Molecular Weight: 152.19 g/mol

Acenaphthylene

CAS No.: 208-96-8

Cat. No.: VC21182934

Molecular Formula: C12H8

Molecular Weight: 152.19 g/mol

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Acenaphthylene - 208-96-8

Specification

Description Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Acenaphthylene is a natural product found in Arctostaphylos uva-ursi, Tuber borchii, and Artemisia capillaris with data available.
Acenaphthylene is one of over 100 different polycyclic aromatic hydrocarbons (PAHs). PAHs are chemicals that are formed during the incomplete burning organic substances, such as fossil fuels. They are usually found as a mixture containing two or more of these compounds. (L10)
CAS No. 208-96-8
Molecular Formula C12H8
Molecular Weight 152.19 g/mol
IUPAC Name acenaphthylene
Standard InChI InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
Standard InChI Key HXGDTGSAIMULJN-UHFFFAOYSA-N
SMILES C1=CC2=C3C(=C1)C=CC3=CC=C2
Canonical SMILES C1=CC2=C3C(=C1)C=CC3=CC=C2
Boiling Point 509 to 527 °F at 760 mmHg (NTP, 1992)
280 °C
Colorform Yellow needles
Colorless crystalline solid
Prisms from ether and plates from alcohol
Flash Point 122.0 °C (251.6 °F) - closed cup
Melting Point 200.3 to 202.1 °F (NTP, 1992)
89.4 °C

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